3-(2-Dimethylamino-propyl)-1H-indol-4-ol

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 3-[2-(dimethylamino)propyl]-1H-indol-4-ol
• InChI: InChI=1S/C13H18N2O/c1-9(15(2)3)7-10-8-14-11-5-4-6-12(16)13(10)11/h4-6,8-9,14,16H,7H2,1-3H3
• InChI Key: GRWDWEFPYLWISL-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CNC2=C1C(=CC=C2)O)N(C)C

Description

3-(2-Dimethylamino-propyl)-1H-indol-4-ol is an indole derivative characterized by a hydroxyl group at the 4-position of the indole ring and a dimethylamino-propyl substituent at the 3-position. Its molecular formula is C₁₃H₁₈N₂O, with an average molecular mass of 218.30 g/mol and a monoisotopic mass of 218.141913 g/mol . This compound shares structural similarities with substituted tryptamines but features a unique side chain configuration, which influences its physicochemical and pharmacological properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares 3-(2-Dimethylamino-propyl)-1H-indol-4-ol with key analogs, highlighting differences in substituents, molecular formulas, and masses:

Compound	Substituent	Molecular Formula	Molecular Mass (g/mol)	Key Applications/Properties
3-(2-Dimethylamino-propyl)-1H-indol-4-ol	Dimethylamino-propyl at C3	C₁₃H₁₈N₂O	218.30	Research chemical; structural template for drug design
4-HO-MiPT	Methyl(isopropyl)amino-ethyl at C3	C₁₄H₂₀N₂O	232.32	Serotonergic psychedelic; binds 5-HT receptors
4-HO-DiPT	Diisopropylamino-ethyl at C3	C₁₆H₂₄N₂O	260.37	Psychoactive; regulated under drug laws
4-Hydroxy MPT	Methylpropylamino-ethyl at C3	C₁₄H₂₀N₂O	232.30	Research use only; potential metabolic studies
4-HO-McPT	Cyclopropyl(methyl)amino-ethyl at C3	C₁₄H₁₈N₂O	230.31	Synthetic psychedelic; unregulated in some regions

Key Observations:

• Side Chain Variations: The target compound’s dimethylamino-propyl group distinguishes it from analogs with shorter ethyl-based chains (e.g., 4-HO-MiPT, 4-HO-DiPT). Longer chains may enhance lipophilicity, affecting blood-brain barrier penetration.
• Regulatory Status : Compounds like 4-HO-DiPT are classified as controlled substances due to psychoactive effects, while others remain research tools .

Pharmacological and Functional Comparisons

Receptor Affinity and Activity

• Serotonin Receptor Binding: 4-HO-MiPT and 4-HO-DiPT exhibit high affinity for 5-HT₁A and 5-HT₂A receptors, correlating with hallucinogenic effects . The dimethylamino-propyl group in the target compound may reduce receptor affinity compared to ethyl-based analogs, but this requires empirical validation.

• Metabolism :

  • 4-Hydroxy MPT and 4-HO-McPT are metabolized via hepatic N-dealkylation, with half-lives influenced by substituent bulk .
  • The target compound’s propyl chain could slow metabolism, prolonging bioavailability.